Cas no 2413877-07-1 (tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate
• CAS No: 2413877-07-1
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5674788
• PubChem ID: 165770149
• Update Time: 2025-06-07

tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665325
• tert-butyl N-[4-(2-hydroxyphenyl)pyrimidin-2-yl]carbamate
• 2413877-07-1
• tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate

• Inchi： 1S/C15H17N3O3/c1-15(2,3)21-14(20)18-13-16-9-8-11(17-13)10-6-4-5-7-12(10)19/h4-9,19H,1-3H3,(H,16,17,18,20)
• InChI Key： RDYRWAFWKSIAMN-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=CC(C2C=CC=CC=2O)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.3Ų

Additional information on tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2413877-07-1 and Product Name: *Tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate*

Compound with the CAS number 2413877-07-1 and the product name Tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The unique combination of functional groups, including the pyrimidine core and hydroxyl-substituted phenyl ring, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of Tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate incorporates several key features that contribute to its versatility. The pyrimidine ring, a heterocyclic aromatic compound, is well-documented for its role in various biological processes and has been extensively studied in the development of antiviral, anticancer, and antimicrobial agents. The presence of a hydroxyl group on the phenyl ring enhances the compound's solubility and reactivity, making it more amenable to further chemical modifications. Additionally, the tert-butyl carbamate moiety provides stability to the molecule while allowing for selective interactions with biological targets.

In recent years, there has been a growing interest in exploring novel derivatives of pyrimidine-based compounds due to their demonstrated efficacy in modulating various biological pathways. Research has shown that modifications at specific positions on the pyrimidine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. For instance, studies have highlighted the importance of substituents at the 2-position of the pyrimidine ring in enhancing binding affinity to enzymes and receptors. This underscores the strategic value of Tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate as a scaffold for developing new therapeutic agents.

The synthesis of Tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps typically include condensation reactions between halogenated pyrimidines and hydroxymethyl phenols, followed by protection-deprotection strategies to introduce the tert-butyl carbamate group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. These synthetic methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological potential of Tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate has been explored through various preclinical studies. These studies have demonstrated its ability to interact with multiple biological targets, including kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. Notably, preliminary data suggest that this compound exhibits inhibitory activity against certain kinases, making it a promising candidate for further investigation as an anti-cancer agent. Additionally, its ability to modulate inflammatory pathways has been observed in in vitro assays, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

The solubility profile of Tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate is another critical factor that influences its pharmaceutical applicability. Due to the presence of polar functional groups such as hydroxyl and carbamate moieties, this compound demonstrates reasonable solubility in both aqueous and organic solvents. This property is advantageous for formulating drug delivery systems, as it allows for flexible administration routes, including oral and intravenous formulations. Further optimization of solubility may be achieved through co-crystallization or salt formation techniques, which could enhance bioavailability and therapeutic efficacy.

In conclusion, compound with CAS number 2413877-07-1 and product name Tert-butyl N-4-(2-hydroxyphenyl)pyrimidin-2-ylcarbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique molecular structure, combined with its demonstrated pharmacological potential, positions it as a valuable candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.